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Compound of Interest

Compound Name: 4-(Pyridin-2-yl)phenol

Cat. No.: B1348390 Get Quote

Essential Safety and Handling Guide for 4-(Pyridin-
2-yl)phenol
This guide provides critical safety and logistical information for the handling and disposal of 4-
(Pyridin-2-yl)phenol, tailored for researchers, scientists, and drug development professionals.

The following procedures are based on the known hazards of this compound and general best

practices for handling toxic and corrosive solids.

Chemical Identifier:

Name: 4-(Pyridin-2-yl)phenol

Molecular Formula: C₁₁H₉NO[1][2]

Molecular Weight: 171.20 g/mol [2]

Hazard Summary:

Signal Word: Danger[2]

Hazard Statements:

H302: Harmful if swallowed.[2]

H318: Causes serious eye damage.[2]
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Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[2]

Personal Protective Equipment (PPE)
Given the hazardous nature of 4-(Pyridin-2-yl)phenol, particularly its potential to cause

serious eye damage, the use of appropriate personal protective equipment is mandatory.
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection
Chemical Splash Goggles &

Face Shield

Chemical splash goggles that

form a seal around the eyes

are required.[3][4] For

procedures with a higher risk

of splashing or dust

generation, a face shield must

be worn over the goggles.[3][4]

[5]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are a suitable

option for protection against

phenol and its derivatives.[6][7]

Given the lack of specific

breakthrough data for 4-

(Pyridin-2-yl)phenol, it is

recommended to use thicker

nitrile gloves and to change

them frequently, especially if

contact is suspected. Double

gloving is advisable for

extended handling.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn, fully buttoned,

to protect against skin contact.

Respiratory Protection Respirator

All handling of solid 4-(Pyridin-

2-yl)phenol should be

conducted within a certified

chemical fume hood to avoid

inhalation of dust particles.[8] If

a fume hood is not available, a

properly fitted respirator with a

particulate filter may be

necessary.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.ehs.wvu.edu/hsc/laboratory-safety-hsc/personal-protective-equipment-ppe/eye-face-protection
https://ehs.wsu.edu/ehs-training/factsheets/factsheet-eye-face-protection/
https://www.ehs.wvu.edu/hsc/laboratory-safety-hsc/personal-protective-equipment-ppe/eye-face-protection
https://ehs.wsu.edu/ehs-training/factsheets/factsheet-eye-face-protection/
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-3
https://www.workgloves.co.uk/phenol-resistant-work-gloves.html
https://www.safetygloves.co.uk/phenol-gloves.html
https://www.safety.duke.edu/sites/default/files/working_safely_with_toxic_powders.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Safe Handling Protocol
Adherence to a strict protocol is crucial to minimize exposure and ensure a safe working

environment.

1. Preparation:

Designate a specific area for handling 4-(Pyridin-2-yl)phenol, preferably within a chemical

fume hood.[9]

Ensure the work area is clean and free of clutter.[10]

Cover the work surface with absorbent bench paper.[9]

Verify that an eyewash station and safety shower are readily accessible and have been

recently tested.[10]

Assemble all necessary equipment and PPE before starting work.

Confirm that a hazardous waste container is properly labeled and available in the work area.

2. Handling the Compound:

Wear all required PPE as specified in the table above.

Perform all manipulations of the solid compound, including weighing, within a chemical fume

hood to control airborne dust.[8]

When weighing, tare a sealed container, add the powder inside the fume hood, and then re-

seal before moving to the balance.[9]

Handle the compound gently to minimize dust generation.

If preparing a solution, add the solid to the solvent slowly.

3. Post-Handling:

Thoroughly decontaminate all surfaces and equipment used.
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Wipe down the work area in the fume hood with an appropriate solvent.

Dispose of all contaminated materials, including gloves and bench paper, in the designated

hazardous waste container.[11]

Wash hands thoroughly with soap and water after removing gloves.[9]

Disposal Plan
Proper disposal of 4-(Pyridin-2-yl)phenol and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

All 4-(Pyridin-2-yl)phenol waste, including the pure compound, contaminated materials

(e.g., gloves, wipes, weighing paper), and empty containers, must be treated as hazardous

waste.

2. Waste Segregation and Collection:

Collect all solid waste in a clearly labeled, sealed, and compatible hazardous waste

container. The label should include "Hazardous Waste" and the full chemical name, "4-
(Pyridin-2-yl)phenol".

Do not mix this waste with other waste streams unless specifically instructed to do so by

your institution's environmental health and safety (EHS) department.

Aqueous solutions containing this compound should be collected in a separate, labeled

hazardous waste container for liquid waste.

3. Final Disposal:

The recommended method for the final disposal of phenolic compounds is incineration at a

licensed chemical disposal facility.[11]

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. Do not attempt to dispose of this chemical down the drain or in regular

trash.[11]
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Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 4-(Pyridin-2-yl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1348390?utm_src=pdf-body-img
https://www.benchchem.com/product/b1348390?utm_src=pdf-body
https://www.benchchem.com/product/b1348390?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 4-(Pyridin-2-yl)phenol | C11H9NO | CID 459499 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 4-(Pyridin-2-yl)phenol | Sigma-Aldrich [sigmaaldrich.com]

3. Eye Face Protection | Environmental Health & Safety | West Virginia University
[ehs.wvu.edu]

4. Factsheet – Eye & Face Protection | Environmental Health & Safety | Washington State
University [ehs.wsu.edu]

5. 3.3.1 Eye Protection Selection | Environment, Health and Safety [ehs.cornell.edu]

6. Phenol Resistant Work Gloves [workgloves.co.uk]

7. safetygloves.co.uk [safetygloves.co.uk]

8. safety.duke.edu [safety.duke.edu]

9. safety.duke.edu [safety.duke.edu]

10. Handling Hazardous Materials: 10 Basic Safety Rules | CHEMTREC® [chemtrec.com]

11. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Personal protective equipment for handling 4-(Pyridin-2-
yl)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348390#personal-protective-equipment-for-
handling-4-pyridin-2-yl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-_Pyridin-2-yl_phenol
https://www.sigmaaldrich.com/JP/ja/product/aldrich/otv000713
https://www.ehs.wvu.edu/hsc/laboratory-safety-hsc/personal-protective-equipment-ppe/eye-face-protection
https://www.ehs.wvu.edu/hsc/laboratory-safety-hsc/personal-protective-equipment-ppe/eye-face-protection
https://ehs.wsu.edu/ehs-training/factsheets/factsheet-eye-face-protection/
https://ehs.wsu.edu/ehs-training/factsheets/factsheet-eye-face-protection/
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-3
https://www.workgloves.co.uk/phenol-resistant-work-gloves.html
https://www.safetygloves.co.uk/phenol-gloves.html
https://www.safety.duke.edu/sites/default/files/working_safely_with_toxic_powders.pdf
https://www.safety.duke.edu/sites/default/files/GuidelinesToxicPowders.docx
https://www.chemtrec.com/resources/blog/10-basic-rules-safely-handling-hazardous-materials
https://m.youtube.com/watch?v=R00IRzKJHIw
https://www.benchchem.com/product/b1348390#personal-protective-equipment-for-handling-4-pyridin-2-yl-phenol
https://www.benchchem.com/product/b1348390#personal-protective-equipment-for-handling-4-pyridin-2-yl-phenol
https://www.benchchem.com/product/b1348390#personal-protective-equipment-for-handling-4-pyridin-2-yl-phenol
https://www.benchchem.com/product/b1348390#personal-protective-equipment-for-handling-4-pyridin-2-yl-phenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1348390?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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